Cas no 220137-80-4 (1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine)

• Product Name: 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine
• CAS No: 220137-80-4
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 3082303
• PubChem ID: 6485705
• Update Time: 2025-11-02

1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine
• 1-((4-Methylpiperidin-1-yl)methyl)cyclohexanamine
• AKOS000257277
• SCHEMBL8054870
• 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-amine
• 220137-80-4

• MDL： MFCD07801199
• Inchi： 1S/C13H26N2/c1-12-5-9-15(10-6-12)11-13(14)7-3-2-4-8-13/h12H,2-11,14H2,1H3
• InChI Key： SGWXTVZGKKBMPN-UHFFFAOYSA-N
• SMILES： N1(CCC(C)CC1)CC1(CCCCC1)N

Computed Properties

• Exact Mass: 210.209598838Da
• Monoisotopic Mass: 210.209598838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine

Comprehensive Guide to 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine (CAS No. 220137-80-4): Properties, Applications, and Market Insights

1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine (CAS No. 220137-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclohexylamine derivative, featuring a 4-methyl-piperidinylmethyl substituent, exhibits unique structural characteristics that make it valuable for various applications. In this comprehensive guide, we delve into its chemical properties, synthesis methods, potential uses, and the latest market trends surrounding this compound.

The molecular structure of 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine combines a cyclohexylamine core with a piperidine ring substitution, creating a versatile scaffold for drug discovery. Researchers have shown particular interest in its potential as a pharmacological intermediate, especially in the development of central nervous system (CNS) targeting compounds. The presence of both amine and piperidine functional groups contributes to its diverse reactivity profile.

Recent studies highlight the growing importance of cyclohexylamine derivatives in medicinal chemistry, with 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine being no exception. Its structural features make it particularly relevant in addressing current research challenges such as blood-brain barrier penetration and receptor selectivity - topics frequently searched in academic databases and AI-powered research tools. The compound's balanced lipophilicity, achieved through its cyclohexyl and piperidinyl components, offers interesting possibilities for optimizing drug-like properties.

From a synthetic chemistry perspective, 220137-80-4 presents several interesting characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its basic nitrogen atoms make it suitable for salt formation, an important property for pharmaceutical formulation development. Analytical chemists often employ techniques like HPLC and mass spectrometry for its characterization and purity assessment.

The applications of 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine extend beyond pharmaceutical research. In material science, its structural motifs have been explored for creating novel polymeric materials with specific mechanical and thermal properties. Additionally, the compound has shown promise as a ligand in catalytic systems, particularly in asymmetric synthesis - a hot topic in current chemical research as evidenced by frequent searches in scientific literature databases.

Market analysis reveals growing demand for specialized amine compounds like 220137-80-4, driven by expanding research in neurological disorders and advanced material development. Pharmaceutical companies and research institutions are increasingly sourcing high-purity samples of this compound for their projects. Quality specifications typically require ≥95% purity, with strict control of impurities that might affect research outcomes.

Safety considerations for handling 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. Storage conditions generally suggest keeping the compound in a cool, dry place away from strong oxidizers - information frequently sought by laboratory personnel and safety officers.

The future outlook for CAS 220137-80-4 appears promising, with patent literature showing increasing references to this compound and its derivatives. As research into CNS-targeting therapeutics continues to expand, the demand for structurally diverse intermediates like this cyclohexylamine derivative is expected to grow. Recent publications suggest potential applications in developing treatments for neurodegenerative conditions, aligning with current global health priorities.

For researchers considering working with 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine, several key suppliers offer the compound in various quantities and purity grades. Analytical data sheets typically include information on NMR spectra, HPLC chromatograms, and elemental analysis results - crucial details for quality assurance in research applications. The compound's stability under various conditions is another frequently searched aspect by potential users.

In conclusion, 1-(4-Methyl-piperidin-1-ylmethyl)-cyclohexylamine (CAS No. 220137-80-4) represents an interesting and versatile chemical entity with growing importance in multiple research fields. Its unique combination of cyclohexyl and piperidine structural elements offers numerous possibilities for molecular design and drug development. As scientific understanding of its properties and applications continues to evolve, this compound is likely to maintain its relevance in cutting-edge chemical and pharmaceutical research.